7-ethyl-8-methyl-6-oxo-N-(o-tolyl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-ethyl-8-methyl-N-(2-methylphenyl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-4-14-12(3)19-18-21(17(14)23)9-13(10-24-18)16(22)20-15-8-6-5-7-11(15)2/h5-8,13H,4,9-10H2,1-3H3,(H,20,22)
• InChI Key: MSIKVIJQCCBTLD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC=CC=C3C)C
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

Heterocyclic compounds, such as the one you mentioned, are prevalent in many drugs due to their versatility and unique physicochemical properties. They form an important basis for medicinal chemistry. Many significant natural products and natural medicines have these structures.

Synthesis Analysis

The synthesis of similar compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions.

Molecular Structure Analysis

The molecular structure of these compounds is often complex, with multiple functional groups that contribute to their reactivity and biological activity.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions due to their polyfunctional nature. They possess both electrophilic and nucleophilic properties, with typical nucleophilic positions being NH and C-2.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are largely determined by their heterocyclic structure and the presence of various functional groups.

Scientific Research Applications

Chemical Synthesis and Reactions

Compounds with similar core structures to the one mentioned are synthesized through complex reactions that offer valuable insights into heterocyclic chemistry. Kappe and Roschger (1989) investigated various reactions of Biginelli-compounds, providing a foundation for understanding the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, which could be related to the synthesis pathways of the mentioned compound. These methods highlight the versatility of Biginelli compounds in creating a broad range of heterocyclic derivatives, which are critical in pharmaceutical chemistry (Kappe & Roschger, 1989).

Biological Activity

Research into similar compounds has shown that these molecules can possess significant biological activities. For example, the synthesis and characterization of derivatives like ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate reveal potential insecticidal activity. Such studies underscore the importance of heterocyclic compounds in developing new bioactive molecules, suggesting that the compound might also exhibit biological activities worth investigating (Li, Tian, & Wang, 2013).

Crystal Structure Analysis

The determination of crystal structures of related compounds is crucial for understanding their chemical behavior and potential applications. The study by Cossar et al. (2018) on ethyl 2,4-dimethyl-1-phenyl-6-thioxo-1,6-dihydropyrimidine-5-carboxylate highlights the importance of crystallography in elucidating the structural details of these complex molecules. Such analyses are fundamental in drug design and the development of materials with specific properties (Cossar, Russell, McCluskey, Pope, Bernhardt, & McCluskey, 2018).

Mechanism of Action

While the specific mechanism of action for your compound is not available, similar compounds are known to have beneficial properties as antimetabolites in purine biochemical reactions.

Future Directions

The future research directions in this field could involve the synthesis of novel derivatives of these compounds, exploring their biological activities, and developing them into effective therapeutic agents.